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Compound of Interest

Compound Name: Spirostan-3-ol

Cat. No.: B031025

This technical guide provides a comprehensive overview of a prominent member of the
spirostan-3-ol class of molecules, sarsasapogenin. It is intended for researchers, scientists,
and professionals in drug development, offering detailed information on its chemical properties,
biological activities, and the experimental protocols used to elucidate its mechanisms of action.

Core Compound Identification

Spirostan-3-ol represents a class of steroidal sapogenins with multiple stereoisomers. This
guide focuses on sarsasapogenin, a well-studied isomer with significant biological activities.

Identifier Value Reference

Compound Name Sarsasapogenin [1]

Sarsaponin, Parigenin,
Synonyms _ [1][2]
(25S)-5beta-Spirostan-3beta-ol

CAS Number 126-19-2, 82597-74-8 [31[4]1[5]
Molecular Formula C27H4403 [1][6]
Molecular Weight 416.64 g/mol [1][6]

Biological Activity and Quantitative Data
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Sarsasapogenin has demonstrated significant anti-cancer and anti-inflammatory properties. A
key mechanism of its anti-cancer effect is the induction of apoptosis.

Table 2.1: In Vitro Cytotoxicity of Sarsasapogenin

. Incubation
Cell Line Assay . IC50 Reference
Time
HepG2 (Human
MTT 48 hours 424 +£1.0 yg/mL  [5][7]

Hepatoma)

Signaling Pathways
Sarsasapogenin exerts its biological effects by modulating key signaling pathways. Its pro-
apoptotic and anti-inflammatory mechanisms are of particular interest.

3.1. Apoptosis Induction

Sarsasapogenin has been shown to induce apoptosis in cancer cells through the mitochondrial
(intrinsic) pathway and by activating the endoplasmic reticulum (ER) stress pathway.[1][5] This
involves the arrest of the cell cycle at the G2/M phase, leading to programmed cell death.[5][7]
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Cell Culture & Treatment

(Seed Cells in Culture Plates)

Treat with Sarsasapogenin

MTT Assay for Flow Cytometry for
Cell Viability Apoptosis (Annexin V/PI)

Data Analysis

Calculate IC50 Quantify Apoptotic Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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